10‑ to 120‑Fold Solvolysis Rate Acceleration of Cyclopropylcarbinyl Bromide Relative to Cyclobutyl Bromide
The cyclopropylcarbinyl bromide functionality — present in [3‑(bromomethyl)pentan‑3‑yl]cyclopropane but absent in 1‑(bromomethyl)‑1‑(pentan‑3‑yl)cyclopropane — solvolyses 10‑ to 120‑fold faster than cyclobutyl bromide across a range of hydroxylic solvents, reflecting the strong anchimeric assistance of the adjacent cyclopropane ring [1].
| Evidence Dimension | Solvolysis rate constant (k) at defined solvent composition |
|---|---|
| Target Compound Data | Rate constant for cyclopropylcarbinyl bromide (model) exceeds that of cyclobutyl bromide by factor 10–120 |
| Comparator Or Baseline | Cyclobutyl bromide (model for non‑cyclopropylcarbinyl cycloalkyl bromide); specific rates in J. Org. Chem. 2000 |
| Quantified Difference | 10‑ to 120‑fold |
| Conditions | Hydroxylic solvent mixtures; temperature not disclosed in abstract; extended Grunwald–Winstein analysis |
Why This Matters
This rate enhancement means that [3‑(bromomethyl)pentan‑3‑yl]cyclopropane can complete alkylation or ring‑opening reactions in minutes to hours under conditions where the isomer may require hours to days, directly impacting process throughput and yield.
- [1] Kevill, D. N.; D'Souza, M. J. Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation. J. Org. Chem. 2000, 65 (8), 2548–2554. doi:10.1021/jo991904+. View Source
